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Compound of Interest

Diethyl 2-hydroxy-3-
Compound Name:
methylsuccinate

cat. No.: B1620083

An In-depth Technical Guide on Diethyl 2-hydroxy-3-methylsuccinate

This technical guide provides a detailed overview of the molecular structure, nomenclature, and
known properties of Diethyl 2-hydroxy-3-methylsuccinate, a significant chemical compound
in various research and development sectors. This document is intended for researchers,
scientists, and professionals in drug development.

Molecular Structure and Nomenclature

Diethyl 2-hydroxy-3-methylsuccinate is a diester derivative of succinic acid. Its structure
features a four-carbon backbone with two ethyl ester groups, a hydroxyl group at the C2
position, and a methyl group at the C3 position.

IUPAC Name: The formally accepted IUPAC name for this compound is diethyl 2-hydroxy-3-
methylbutanedioate.[1][2]

Synonyms: This compound is also known by several other names, including Diethyl 2-
hydroxy-3-methylsuccinate, Diethyl-3-methylmalate, and Butanedioic acid, 2-hydroxy-3-
methyl-, diethyl ester.[1]

Chemical Identifiers:

o CAS Number: 93504-92-8[1]
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« SMILES: CCOC(=0)C(C)C(C(=0)OCC)O[1]

e InChl: INChI=1S/C9H1605/c1-4-13-8(11)6(3)7(10)9(12)14-5-2/h6-7,10H,4-5H2,1-3H3[1]

Physicochemical Properties

A summary of the key quantitative data for Diethyl 2-hydroxy-3-methylsuccinate is presented
in the table below. It is important to note that detailed experimental data such as boiling point,
melting point, and density are not readily available in public databases. The available
information is primarily based on computational models.

Property Value Source

Molecular Formula CoH160s PubChem[1][2]
Molecular Weight 204.22 g/mol PubChem[1][2]

Exact Mass 204.09977361 Da PubChem (Computed)[1]
XLogP3 0.8 PubChem (Computed)[1]

Spectroscopic Data

While specific spectral data points (e.g., chemical shifts, frequencies) are not available in the
searched public resources, the existence of spectral information is noted.[1] Researchers can
typically find detailed spectra in specialized databases such as SpectraBase. The types of
available spectra include:

e 13C NMR Spectroscopy[1]
¢ Gas Chromatography-Mass Spectrometry (GC-MS)[1]
e Infrared (IR) Spectroscopy[1]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of Diethyl 2-hydroxy-3-
methylsuccinate are not extensively documented in publicly accessible scientific literature.
General synthetic strategies for related compounds may involve the alkylation of malic acid
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derivatives or the esterification of 2-hydroxy-3-methylsuccinic acid. However, without a specific
cited protocol, providing a detailed and verified experimental procedure is not possible at this
time.

Molecular Structure Visualization

The following diagram illustrates the 2D molecular structure of Diethyl 2-hydroxy-3-
methylsuccinate, generated based on its IUPAC name and SMILES identifier.

Caption: 2D structure of diethyl 2-hydroxy-3-methylbutanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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